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Compound of Interest

Compound Name: Carbazol-9-yl-acetic acid

Cat. No.: B1305167 Get Quote

Essential Safety and Handling Guide for
Carbazol-9-yl-acetic acid
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Carbazol-9-yl-acetic acid. Adherence to these

procedures is vital for ensuring personal safety and proper disposal.

Hazard Summary

Carbazol-9-yl-acetic acid is a chemical compound that requires careful handling due to its

potential health hazards. According to safety data sheets, it can cause skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335)[1][2]. Therefore,

appropriate personal protective equipment (PPE) and handling procedures are mandatory.

Personal Protective Equipment (PPE)
The following personal protective equipment is essential to prevent exposure when handling

Carbazol-9-yl-acetic acid.
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PPE Category Item Standard/Specification

Eye and Face Protection
Safety goggles or glasses with

side shields

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US)

[3][4]

Skin Protection Chemically impervious gloves

Inspected prior to use and

conforming to EU Directive

89/686/EEC and EN 374

standard[5]

Protective clothing To prevent skin exposure[3][4]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Use if exposure limits are

exceeded or if irritation is

experienced[3]

Safe Handling and Operational Plan

A systematic approach is critical to minimize risks associated with Carbazol-9-yl-acetic acid.

The following workflow outlines the procedural steps for safe handling from preparation to

disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC108260010&countryCode=US&language=en
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Carbazole-96.pdf
https://www.echemi.com/sds/ethyl-2-9h-carbazol-9-ylacetate-pd180914130493.html
https://www.fishersci.com/store/msds?partNumber=AC108260010&countryCode=US&language=en
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Carbazole-96.pdf
https://www.fishersci.com/store/msds?partNumber=AC108260010&countryCode=US&language=en
https://www.benchchem.com/product/b1305167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for Carbazol-9-yl-acetic acid
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Caption: Safe handling workflow for Carbazol-9-yl-acetic acid.

Experimental Protocols

1. Preparation:

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation[3].

Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of dust

or fumes[1][4].

Before handling, ensure all necessary PPE is worn correctly.
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2. Handling:

Avoid direct contact with skin, eyes, and clothing[1].

Minimize dust generation and accumulation[4].

Wash hands thoroughly after handling the substance[1].

Do not eat, drink, or smoke in the handling area.

3. First Aid Measures:

If on skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical

advice[1]. Remove contaminated clothing and wash it before reuse[4].

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical attention[1].

If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell[1].

If ingested: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention[5].

4. Spill Containment and Cleanup:

In case of a spill, prevent further leakage if it is safe to do so[5].

Evacuate personnel to a safe area[5].

Wear appropriate PPE during cleanup[2].

Use an inert material to absorb or sweep up the spilled substance and place it into a

suitable, closed container for disposal[1][4].

Avoid creating dust[4].

5. Disposal Plan:
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Dispose of the chemical waste and contaminated materials in accordance with local, state,

and federal regulations[1].

Do not allow the product to enter drains, waterways, or soil[1].

The substance should be disposed of at an approved waste disposal plant[1].

By following these guidelines, researchers and scientists can minimize the risks associated

with handling Carbazol-9-yl-acetic acid and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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